Cas no 6278-37-1 (4-[2-(4-methylphenyl)propan-2-yl]benzoic acid)
6278-37-1 structure
Product Name:4-[2-(4-methylphenyl)propan-2-yl]benzoic acid
CAS No:6278-37-1
MF:C17H18O2
MW:254.323625087738
CID:957847
PubChem ID:234593
Update Time:2025-04-19
4-[2-(4-methylphenyl)propan-2-yl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[2-(4-methylphenyl)propan-2-yl]benzoic acid
- 2-(p-Carboxyphenyl)-2-(p-tolyl)-propan
- 4-(2-p-Tolyl-isopropyl)-benzoesaeure
- 4-< 2-p-Tolyl-isopropyl> -benzoesaeure
- AC1L5SK8
- AC1Q5TVI
- AR-1H9221
- benzoic acid, 4-[1-methyl-1-(4-methylphenyl)ethyl]-
- CTK2F7758
- NSC34760
- AB01315774-02
- NCGC00320543-01
- NSC-34760
- 6278-37-1
- DTXSID20283994
- STK281805
- AKOS005426793
-
- Inchi: 1S/C17H18O2/c1-12-4-8-14(9-5-12)17(2,3)15-10-6-13(7-11-15)16(18)19/h4-11H,1-3H3,(H,18,19)
- InChI Key: KZRKGXHRKUUSLH-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C(C)(C)C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 254.13074
- Monoisotopic Mass: 254.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.098
- Boiling Point: 397.2°C at 760 mmHg
- Flash Point: 187°C
- Refractive Index: 1.571
- PSA: 37.3
4-[2-(4-methylphenyl)propan-2-yl]benzoic acid Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
6278-37-1 (4-[2-(4-methylphenyl)propan-2-yl]benzoic acid) Related Products
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